1-[(3R)-3-Aminopiperidin-1-yl]-2-(dimethylamino)ethan-1-one

Specification

• Molecular Formula: C9H19N3O
• Molecular Weight: 185.27 g/mol
• IUPAC Name: 1-[(3R)-3-aminopiperidin-1-yl]-2-(dimethylamino)ethanone
• Standard InChI: InChI=1S/C9H19N3O/c1-11(2)7-9(13)12-5-3-4-8(10)6-12/h8H,3-7,10H2,1-2H3/t8-/m1/s1
• Standard InChI Key: MJZVQDZCHWAKKA-MRVPVSSYSA-N
• Isomeric SMILES: CN(C)CC(=O)N1CCC[C@H](C1)N
• Canonical SMILES: CN(C)CC(=O)N1CCCC(C1)N

Introduction

1-[(3R)-3-Aminopiperidin-1-yl]-2-(dimethylamino)ethan-1-one is a chemical compound classified as a piperidine derivative. Its molecular formula is C₉H₁₉N₃O, and it has a molecular weight of approximately 185.27 g/mol. This compound features a piperidine ring, an amino group, and a dimethylamino group, which contribute to its biological activity and potential applications in medicinal chemistry.

Structural Features and Synthesis

The compound's structure includes a chiral center at the 3-position of the piperidine ring, which is crucial for its biological activity. The synthesis of 1-[(3R)-3-Aminopiperidin-1-yl]-2-(dimethylamino)ethan-1-one typically involves several key steps, although detailed synthesis protocols are not widely available in the public domain.

Biological Activity and Potential Applications

Research indicates that 1-[(3R)-3-Aminopiperidin-1-yl]-2-(dimethylamino)ethan-1-one exhibits significant biological activity, particularly in interacting with various neurotransmitter systems. This interaction suggests potential therapeutic applications in treating neurological disorders such as anxiety, depression, and other cognitive disorders.

Comparison with Similar Compounds

Several compounds share structural similarities with 1-[(3R)-3-Aminopiperidin-1-yl]-2-(dimethylamino)ethan-1-one, each with unique features and potential applications:

Compound Name	Molecular Formula	Unique Features
1-(3-Aminopiperidin-1-yl)propan-2-one	C₈H₁₆N₂O	Lacks dimethylamino group; simpler structure
2-(Dimethylamino)-1-(pyrrolidin-2-yl)ethanone	C₉H₁₈N₂O	Contains a pyrrolidine ring instead; different pharmacological profile
4-(Aminomethyl)piperidine	C₇H₁₆N₂	No ethanone moiety; used in different therapeutic contexts

Research Findings and Future Directions

Preliminary studies on 1-[(3R)-3-Aminopiperidin-1-yl]-2-(dimethylamino)ethan-1-one focus on its binding affinity to various receptors and enzymes. These studies are crucial for elucidating its mechanism of action and potential therapeutic effects. Further research is needed to fully explore its potential in treating neurological disorders.

Availability and Handling

The compound is available from various chemical suppliers, although its availability can vary. It requires careful handling due to its chemical properties, and specific storage conditions may be necessary to maintain its stability.